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Introduction

BAL-0028 is a potent and selective inhibitor of the human and primate NLRP3 inflammasome.
[1][2] It exhibits a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site
distinct from the well-characterized inhibitor MCC950.[2][3] Due to its poor inhibition of murine
NLRP3, a derivative, BAL-0598, which demonstrates a comparable inhibitory profile and
enhanced pharmacokinetic properties in mice, has been utilized for in vivo studies.[4] These
application notes provide a detailed overview of the use of BAL-0598 in a murine model of
peritonitis, a common method for evaluating NLRP3 inflammasome activation in vivo.[5]

Mechanism of Action of BAL-0028

BAL-0028 and its derivative BAL-0598 act by directly binding to the NACHT domain of the
NLRP3 protein.[3] This interaction inhibits the oligomerization of NLRP3, a critical step in the
assembly of the inflammasome complex.[3] By preventing inflammasome formation, BAL-0028
blocks the subsequent activation of caspase-1 and the release of the pro-inflammatory
cytokines IL-13 and IL-18. Unlike some other NLRP3 inhibitors, BAL-0028 does not inhibit the
ATPase activity of NLRP3.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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